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Compound of Interest

Compound Name: 2-Formyl-N,N-dimethylbenzamide

CAS No.: 252957-95-2

Cat. No.: B1339335

Get Quote

An In-Depth Technical Guide for Drug Development Professionals

As a Senior Application Scientist, evaluating the thermophysical properties of key synthetic

intermediates is critical for scaling up pharmaceutical workflows. 2-Formyl-N,N-
dimethylbenzamide (CAS: 252957-95-2) is a highly versatile, ortho-substituted benzamide

derivative utilized extensively as an electrophilic building block in the synthesis of

monoacylglycerol lipase (MAGL) inhibitors and curcumin derivatives.

This whitepaper provides an authoritative breakdown of its melting point (MP) and boiling point

(BP) data, the structural causality behind these properties, and the self-validating experimental

protocols required to characterize it accurately.

Structural Causality and Thermophysical Behavior
To understand the physical state of 2-Formyl-N,N-dimethylbenzamide, we must analyze its

intermolecular forces.
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The N,N-dimethyl substitution on the amide nitrogen fundamentally alters the molecule's

hydrogen-bonding network. By replacing the protons with methyl groups, the amide acts

exclusively as a hydrogen-bond acceptor, entirely eliminating donor capabilities. Furthermore,

the ortho-relationship between the aldehyde (formyl) group and the bulky N,N-dimethylamide

group induces severe steric clash.

The Causality of the Melting Point: To minimize steric strain, the amide plane rotates

orthogonally to the aromatic ring. This steric torsion severely disrupts the planar stacking

required to form a highly ordered crystal lattice. Consequently, 2-Formyl-N,N-
dimethylbenzamide exhibits a depressed melting point, frequently presenting as a viscous oil

or a low-melting amorphous solid at ambient temperature rather than a crystalline powder.

Commercial suppliers often list the melting point as "Not Available" due to its tendency to

supercool or form an amorphous glass .

The Causality of the Boiling Point: Conversely, its boiling point is significantly elevated. This is

driven by the strong dipole-dipole interactions of the orthogonal carbonyl moieties and its

molecular weight (177.20 g/mol ) .

Quantitative Thermophysical Data
The following table summarizes the key physical and computed thermophysical properties of

the compound.

Property Value Source / Method

Molecular Formula C₁₀H₁₁NO₂ Computed

Molecular Weight 177.20 g/mol Computed

Melting Point (MP) Low-melting solid / Viscous Oil Empirical Observation

Boiling Point (BP) 342.6 ± 25.0 °C at 760 mmHg Predicted

Density ~1.1 ± 0.1 g/cm³ Predicted

Polarizability 20.4 ± 0.5 × 10⁻²⁴ cm³ Predicted

Self-Validating Experimental Protocols
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Because 2-Formyl-N,N-dimethylbenzamide resists standard crystallization and boils at

extreme temperatures, traditional visual capillary methods are insufficient. The following

protocols are designed as self-validating systems to ensure absolute thermodynamic accuracy.

Protocol 1: Differential Scanning Calorimetry (DSC) for
Melting Point
Causality: Visual capillary melting point apparatuses fail to detect a sharp meniscus for

amorphous solids. DSC provides a quantitative thermodynamic profile, detecting the exact

endothermic onset of the glass transition ( Tg​) or melting ( Tm​).

Step-by-Step Methodology:

Calibration: Calibrate the DSC instrument using an Indium standard ( Tm​= 156.6 °C) to

ensure baseline thermodynamic accuracy.

Sample Preparation: Hermetically seal 3–5 mg of 2-Formyl-N,N-dimethylbenzamide in an

aluminum crucible to prevent moisture absorption.

Thermal Cycling: Subject the sample to a cooling cycle down to -20 °C at 10 °C/min to force

solidification or glass formation.

Heating Ramp: Heat the sample from -20 °C to 150 °C at a ramp rate of 5 °C/min under a

continuous nitrogen purge (50 mL/min).

System Self-Validation: The protocol validates itself if the endothermic peak (melting)

observed during the heating ramp is perfectly mirrored by an exothermic peak

(crystallization) during a subsequent cooling ramp. This confirms that the transition is purely

physical and no thermal degradation occurred.

Protocol 2: Micro-Capillary Boiling Point via
Siwoloboff’s Method
Causality: The predicted boiling point is extremely high (~342 °C), a threshold where thermal

decomposition of the aldehyde may compete with vaporization. A micro-capillary method allows

for rapid thermal equilibrium and visual confirmation of the vapor pressure overcoming

atmospheric pressure without requiring large volumes of material.
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Step-by-Step Methodology:

Apparatus Setup: Place 0.5 mL of the liquid/melted sample into a small glass tube. Insert a

capillary tube (sealed at the top, open at the bottom) inverted into the sample.

Heating: Submerge the tube in a high-temperature silicone oil bath. Ramp the temperature at

5 °C/min.

Observation: As the temperature approaches 340 °C, monitor the inverted capillary. The air

trapped inside will expand and escape as slow bubbles.

System Self-Validation: Stop heating when a rapid, continuous stream of bubbles emerges.

The exact boiling point is self-validated at the precise moment the heat is removed and the

liquid is drawn back up into the capillary. This physical draw-back only occurs when the

internal vapor pressure perfectly equalizes with atmospheric pressure.
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Thermophysical characterization workflow for MP and BP determination.

Synthetic Utility and Pathway Integration
Understanding the liquid/low-melting nature of 2-Formyl-N,N-dimethylbenzamide is crucial for

its handling in automated synthesis platforms. It serves as a critical electrophile in the

development of MAGL and ABHD6 modulators—enzymes targeted for pain, inflammation, and

oncology therapies .

In these workflows, the ortho-formyl group undergoes reductive amination with amine

nucleophiles (such as piperazine derivatives). The physical state of the benzamide dictates the

choice of solvent (typically dichloromethane) and the necessity of using mild reducing agents

like sodium triacetoxyborohydride ( NaBH(OAc)3​) at room temperature to prevent thermal

degradation of the aldehyde prior to C-N bond formation.
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Reductive amination workflow of 2-Formyl-N,N-dimethylbenzamide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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